![molecular formula C11H18BrNO5 B6147992 methyl (2S)-5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate CAS No. 151168-12-6](/img/no-structure.png)
methyl (2S)-5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate
Description
“Methyl (2S)-5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate” is a research compound. It belongs to the class of organic compounds known as gamma-keto acids and derivatives . These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, tert-butyloxycarbonyl-protected amino acid ionic liquids have been used in dipeptide synthesis . In another study, a compound was synthesized using sodium borohydride in methanol at -40°C .Molecular Structure Analysis
The molecular formula of this compound is C11H19NO5. It is related to compounds such as “(S)-methyl 2-((tert-butoxycarbonyl)amino)-4-oxopentanoate” which has a molecular weight of 245.27 g/mol.Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, the erythro isomer of a similar compound has been effectively converted into its threo isomer with 100% efficiency, by inversion, using methanesulfonyl chloride, cesium acetate and crown ether-18-6 .Physical And Chemical Properties Analysis
The compound is a powder . Its molecular weight is 345.39 .Safety and Hazards
Future Directions
Future research could explore the applicability of tert-butyloxycarbonyl-protected amino acid ionic liquids in organic synthesis due to their multiple reactive groups . Additionally, the synthesis methods could be optimized for cost-effectiveness, excellent yields, and scope for large-scale synthesis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate involves the protection of the amine group, bromination, and esterification reactions.", "Starting Materials": [ "L-alanine", "tert-butyl chloroformate", "sodium bicarbonate", "bromine", "methyl acetoacetate" ], "Reaction": [ "Protection of amine group: L-alanine is reacted with tert-butyl chloroformate in the presence of sodium bicarbonate to form the tert-butoxycarbonyl (Boc) protected amine.", "Bromination: The Boc-protected amine is then reacted with bromine to introduce the bromine atom at the 5-position of the pentanoate chain.", "Esterification: The resulting brominated amine is then reacted with methyl acetoacetate in the presence of a base to form the final product, methyl (2S)-5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate." ] } | |
CAS RN |
151168-12-6 |
Product Name |
methyl (2S)-5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate |
Molecular Formula |
C11H18BrNO5 |
Molecular Weight |
324.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
